Cas no 326918-48-3 (3-(azepane-1-sulfonyl)-4-methylaniline)

• Product Name: 3-(azepane-1-sulfonyl)-4-methylaniline
• CAS No: 326918-48-3
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 3057116
• PubChem ID: 3726934
• Update Time: 2025-10-17

3-(azepane-1-sulfonyl)-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(Azepane-1-sulfonyl)-4-methyl-phenylamine
• 3-(azepane-1-sulfonyl)-4-methylaniline
• STK826006
• SCHEMBL23326420
• SR-01000028539
• AKOS000115619
• CS-0218827
• SR-01000028539-1
• Z56785327
• 326918-48-3
• 3-(azepan-1-ylsulfonyl)-4-methylaniline
• EN300-02150
• G34383

• Inchi： 1S/C13H20N2O2S/c1-11-6-7-12(14)10-13(11)18(16,17)15-8-4-2-3-5-9-15/h6-7,10H,2-5,8-9,14H2,1H3
• InChI Key： LECBCBTZDOXMQW-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)N)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 268.12454906Da
• Monoisotopic Mass: 268.12454906Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(azepane-1-sulfonyl)-4-methylaniline

3-(Azepane-1-sulfonyl)-4-methylaniline: An Overview of a Promising Compound (CAS No. 326918-48-3)

3-(Azepane-1-sulfonyl)-4-methylaniline (CAS No. 326918-48-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-(azepane-1-sulfonyl)-4-methylaniline.

The chemical structure of 3-(azepane-1-sulfonyl)-4-methylaniline is defined by a substituted aniline moiety with an azepane sulfonyl group attached to the aromatic ring. The presence of the azepane sulfonyl group imparts unique physicochemical properties to the molecule, making it an attractive candidate for drug design and development. The compound's molecular formula is C₁₂H₁₇N₂O₂S, and its molecular weight is approximately 255.34 g/mol.

In terms of synthesis, 3-(azepane-1-sulfonyl)-4-methylaniline can be prepared through several routes. One common method involves the reaction of 4-methylaniline with azepane sulfonyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product. Another approach involves the use of azepane sulfonic acid and 4-methylaniline in a coupling reaction facilitated by a coupling agent like dicyclohexylcarbodiimide (DCC). These synthetic methods have been optimized to achieve high yields and purity, making them suitable for large-scale production.

The biological activities of 3-(azepane-1-sulfonyl)-4-methylaniline have been extensively studied in recent years. One of the most notable applications is its potential as a selective inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that 3-(azepane-1-sulfonyl)-4-methylaniline exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. This property makes it a promising lead compound for the development of targeted cancer treatments.

In addition to its enzymatic inhibition properties, 3-(azepane-1-sulfonyl)-4-methylaniline has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. This anti-inflammatory activity suggests potential applications in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(azepane-1-sulfonyl)-4-methylaniline have also been evaluated to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and demonstrates low toxicity in animal models, which are crucial factors for successful drug development.

Clinical trials are currently underway to further evaluate the safety and efficacy of 3-(azepane-1-sulfonyl)-4-methylaniline. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical testing.

Beyond its therapeutic applications, 3-(azepane-1-sulfonyl)-4-methylaniline has also found use in other areas of scientific research. For example, it has been employed as a tool compound in biochemical assays to study enzyme kinetics and substrate specificity. Its well-defined structure and predictable behavior make it an ideal candidate for such investigations.

In conclusion, 3-(azepane-1-sulfonyl)-4-methylaniline (CAS No. 326918-48-3) is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure, coupled with its diverse biological activities and favorable pharmacokinetic properties, positions it as a promising candidate for further development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical science.